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Compound of Interest

Compound Name: 2(3H)-Benzofuranone, hexahydro-

Cat. No.: B1619639 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

The hexahydrobenzofuranone scaffold is a valuable chiral building block in organic synthesis,

providing a rigid bicyclic framework with multiple stereocenters. Its utility stems from its

presence as a core structural motif in a variety of natural products and biologically active

molecules. This document provides an overview of a key synthetic approach to

enantiomerically enriched hexahydrobenzofuranones and explores their potential as

intermediates in the synthesis of more complex molecular architectures.

Synthesis of Hexahydrobenzofuranones via
Asymmetric Intramolecular Stetter Reaction
An efficient and highly enantioselective method for the synthesis of hydrobenzofuranones

involves the asymmetric intramolecular Stetter reaction.[1] This reaction utilizes a chiral N-

heterocyclic carbene (NHC) catalyst to induce the cyclization of readily available

cyclohexadienone-tethered aldehydes. The process allows for the formation of up to three

contiguous stereocenters, including quaternary centers, with excellent yields and

stereoselectivities.[1]

Quantitative Data Summary
The following table summarizes the results of the asymmetric intramolecular Stetter reaction for

the synthesis of various substituted hexahydrobenzofuranones.[1]
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Entry R Group Product Yield (%) ee (%)

1 Me 2 90 92

2 Et 7 86 94

3 iPr 9 87 94

4 tBu 11 86 94

5 Ph 13 87 88

6 4-BrPh 15 78 85

7 CH₂OAc 17 86 83

8 CH₂CH₂OMe 19 86 82

9 CH₂CH₂CO₂Me 21 94 87

Experimental Workflow
The synthesis of the hexahydrobenzofuranone building block via the Stetter reaction follows a

straightforward workflow, starting from readily available phenols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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